N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid
Overview
Description
N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is a useful research compound. Its molecular formula is C9H12N2O3S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enhancing Photodynamic Therapy
A study by Gerritsen et al. (2008) discussed pretreatments to enhance protoporphyrin IX accumulation in photodynamic therapy. While not directly related to N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, this research indicates the potential use of chemical compounds in improving the efficacy of photodynamic therapy for skin conditions, suggesting that compounds with similar chemical structures could have applications in optimizing therapeutic outcomes (Gerritsen et al., 2008).
Bioreactors for Succinic Acid Production
Ferone et al. (2019) reviewed the design and operation of bioreactors for succinic acid production, highlighting the importance of bioprocess optimization for the economic and sustainable production of bio-based chemicals. This indicates the potential for this compound to be involved in or influence biotechnological applications, especially in the production of valuable chemicals from renewable resources (Ferone et al., 2019).
Thiazole Derivatives in Medicinal Chemistry
Sharma et al. (2019) conducted a review on thiazole derivatives, underscoring their significance in medicinal chemistry due to a wide range of biological activities. Given that this compound shares the thiazole moiety, this suggests its potential utility in drug development and therapeutic applications, particularly as a scaffold for synthesizing new compounds with antimicrobial, anticancer, and anti-inflammatory properties (Sharma et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various cellular targets, influencing their function and contributing to their pharmacological effects .
Mode of Action
It is known that similar compounds can interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Similar compounds have been shown to have various effects at the molecular and cellular levels .
Properties
IUPAC Name |
4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3S/c1-5-6(2)15-9(10-5)11-7(12)3-4-8(13)14/h3-4H2,1-2H3,(H,13,14)(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXKCUPZVQVCDTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)CCC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90354807 |
Source
|
| Record name | N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90354807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
304459-57-2 |
Source
|
| Record name | N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90354807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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